Cas no 127331-49-1 (7-Oxabicyclo[2.2.1]heptane-2,3,5-tricarboxylicacid, 5-ethyl ester, (2-exo,3-exo,5-endo)- (9CI))

• Product Name: 7-Oxabicyclo[2.2.1]heptane-2,3,5-tricarboxylicacid, 5-ethyl ester, (2-exo,3-exo,5-endo)- (9CI)
• CAS No: 127331-49-1
• MF: C₁₁H₁₄O₇
• MW: 258.224664211273
• CID: 148515
• PubChem ID: 198725
• Update Time: 2025-04-19

7-Oxabicyclo[2.2.1]heptane-2,3,5-tricarboxylicacid, 5-ethyl ester, (2-exo,3-exo,5-endo)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[2.2.1]heptane-2,3,5-tricarboxylicacid, 5-ethyl ester, (2-exo,3-exo,5-endo)- (9CI)
• (1R,2R,3S,4S,5S)-5-ethoxycarbonyl-7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid
• DTXSID80925863
• 5-endo-(Ethoxycarbonyl)endothall
• 127331-49-1
• 5-(Ethoxycarbonyl)-7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid
• 7-Oxabicyclo(2.2.1)heptane-2,3,5-tricarboxylic acid, 5-ethyl ester, (2-exo,3-exo,5-endo)-
• 5-Ethyl 7-oxabicyclo(2.2.1)heptane-2,3,5-tricarboxylate (2-exo,3-exo,5-endo)-

• Inchi： 1S/C11H14O7/c1-2-17-11(16)4-3-5-6(9(12)13)7(10(14)15)8(4)18-5/h4-8H,2-3H2,1H3,(H,12,13)(H,14,15)/t4-,5+,6-,7-,8-/m0/s1
• InChI Key： KLJMWDHCGAZVEJ-BJNUKLAGSA-N
• SMILES： O1[C@@H]2C[C@H](C(=O)OCC)[C@H]1[C@@H](C(=O)O)[C@H]2C(=O)O

Computed Properties

• Exact Mass: 258.074
• Monoisotopic Mass: 258.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.476
• Boiling Point: 474.3°C at 760 mmHg
• Flash Point: 186.8°C
• Refractive Index: 1.543